Cas no 127893-33-8 ((±)-Fluazifop-d4)

• Product Name: (±)-Fluazifop-d4
• CAS No: 127893-33-8
• Molecular Formula: C₁₅H₁₂F₃NO₄
• Molecular Weight: 331.279941558838
• CID: 4552761
• PubChem ID: 12877616

(±)-Fluazifop-d4 Properties

Names and Identifiers

• (±)-Fluazifop-d4
• YUVKUEAFAVKILW-LNFUJOGGSA-N
• [2H4]- (±)-Fluazifop
• (+/-)-Fluazifop-d4
• Fluazifop (Free Acid) D4 (Phenoxy-D4); Propanoic acid, 2-[4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy-2,3,5,6-d4]- (9CI)
• Fluazifop (free acid) D4 (phenoxy-D4) 100 microg/mL in Acetonitrile
• 2-[2,3,5,6-Tetradeuterio-4-[5-(trifluoromethyl)pyridin-2-yl]oxyphenoxy]propanoic acid
• 127893-33-8
• Fluazifop (free acid) D4 (phenoxy D4)

• InChIKey： YUVKUEAFAVKILW-LNFUJOGGSA-N
• Inchi： 1S/C15H12F3NO4/c1-9(14(20)21)22-11-3-5-12(6-4-11)23-13-7-2-10(8-19-13)15(16,17)18/h2-9H,1H3,(H,20,21)/i3D,4D,5D,6D
• SMILES： C(O)(=O)C(OC1=C([2H])C([2H])=C(OC2=NC=C(C(F)(F)F)C=C2)C([2H])=C1[2H])C

Computed Properties

• Exact Mass: 331.09694933g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 331.09694933g/mol
• Heavy Atom Count: 23
• Complexity: 397
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 68.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids Aryloxyphenoxypropionic acids